Tenofovir

• CAS No.: 147127-20-6
• Product Name: Tenofovir
• Molecular Formula: C9H14N5O4P
• Molecular Weight: 287.21 g/mol
• IUPAC Name: [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethylphosphonic acid
• Standard InChI: InChI=1S/C9H14N5O4P/c1-6(18-5-19(15,16)17)2-14-4-13-7-8(10)11-3-12-9(7)14/h3-4,6H,2,5H2,1H3,(H2,10,11,12)(H2,15,16,17)/t6-/m1/s1
• Standard InChIKey: SGOIRFVFHAKUTI-ZCFIWIBFSA-N
• Isomeric SMILES: C[C@H](CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• Canonical SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• Boiling Point: 616 ºC at 760 mmHg
• Melting Point: 279 ºC; 276-280°C
• Physical Description: Solid
• Description: Tenofovir disoproxil fumarate is an acyclic nucleotide analogue of adenosine used in combination with other agents in the therapy of the human immunodeficiency virus (HIV) and as single agent in hepatitis B virus (HBV) infection. Tenofovir does not appear to be a significant cause of drug induced liver injury.; Tenofovir is a nucleoside reverse transcriptase inhibitor analog of adenosine.; Tenofovir, also known as (R)-pmpa or anh. tenofovir, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Tenofovir exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Tenofovir has been detected in multiple biofluids, such as urine and blood. Within the cell, tenofovir is primarily located in the cytoplasm. Tenofovir can be converted into tenofovir monophosphate through the action of the enzymes adenylate kinase isoenzyme 1 and adenylate kinase 2, mitochondrial. In humans, tenofovir is involved in the tenofovir metabolism pathway and the tenofovir action pathway.
• Purity: > 98%
• Related CAS: 107021-12-5
• Solubility: 13.4 mg/ml; 1.87e+00 g/L
• Synonyms: (R)-9-(2-phosphonylmethoxypropyl)adenine; 9-(2-phosphonomethoxypropyl)adenine; 9-(2-phosphonylmethoxypropyl)adenine; 9-(2-phosphonylmethoxypropyl)adenine, (+-)-isomer; 9-(2-Phosphonylmethoxypropyl)adenine, (R)-isomer - T357098; 9-(2-phosphonylmethoxypropyl)adenine, (S)-isomer; 9-PMPA (tenofovir); Disoproxil Fumarate, Tenofovir; Disoproxil, Tenofovir; Fumarate, Tenofovir Disoproxil; tenofovir; tenofovir disoproxil; tenofovir disoproxil fumarate; Viread
• Reference: 1: Watnick D, Keller MJ, Stein K, Bauman LJ. Acceptability of a Tenofovir; Disoproxil Fumarate Vaginal Ring for HIV Prevention Among Women in New York City.; AIDS Behav. 2017 Nov 16. doi: 10.1007/s10461-017-1962-8. [Epub ahead of print]; PubMed PMID: 29147810.; ; ; 2: Gianotti N, Poli A, Nozza S, Galli L, Galizzi N, Ripa M, Merli M, Carbone A,; Spagnuolo V, Lazzarin A, Castagna A. Durability of switch regimens based on; rilpivirine or on integrase inhibitors, both in association with tenofovir and; emtricitabine, in HIV-infected, virologically suppressed patients. BMC Infect; Dis. 2017 Nov 16;17(1):723. doi: 10.1186/s12879-017-2831-9. PubMed PMID:; 29145807.; ; ; 3: Feig JL, Mediero A, Corciulo C, Liu H, Zhang J, Perez-Aso M, Picard L, Wilder ; T, Cronstein B. The antiviral drug tenofovir, an inhibitor of Pannexin-1-mediated; ATP release, prevents liver and skin fibrosis by downregulating adenosine levels ; in the liver and skin. PLoS One. 2017 Nov 16;12(11):e0188135. doi:; 10.1371/journal.pone.0188135. eCollection 2017. PubMed PMID: 29145453.; ; ; 4: Suh YS, Chun DI, Choi SW, Lee HW, Nho JH, Kwon SH, Cho JH, Won SH. Pathologic ; femoral fracture due to tenofovir-induced Fanconi syndrome in patient with; chronic hepatitis B: A case report. Medicine (Baltimore). 2017 Nov;96(46):e8760. ; doi: 10.1097/MD.0000000000008760. PubMed PMID: 29145330.; ; ; 5: Institute for Quality and Efficiency in Health Care. Elvitegravir / Cobicistat; / Emtricitabine / Tenofovir Alafenamide -- Addendum to Commission A15-61; [Internet]. Cologne, Germany: Institute for Quality and Efficiency in Health Care; (IQWiG); 2016 May 27. Available from http://www.ncbi.nlm.nih.gov/books/NBK458451/; PubMed PMID: 29144710.; ; ; 6: Institute for Quality and Efficiency in Health Care. Elvitegravir / Cobicistat; / Emtricitabine / Tenofovir Alafenamide -- Benefit Assessment According to §35a; Social Code Book V [Internet]. Cologne, Germany: Institute for Quality and; Efficiency in Health Care (IQWiG); 2016 Mar 30. Available from; http://www.ncbi.nlm.nih.gov/books/NBK458440/; PubMed PMID: 29144685.; ; ; 7: Mingione A, Maruca K, Chiappori F, Pivari F, Brasacchio C, Quirino T, Merelli ; I, Soldati L, Bonfanti P, Mora S. High parathyroid hormone concentration in; tenofovir-treated patients are due to inhibition of calcium-sensing receptor; activity. Biomed Pharmacother. 2017 Nov 7;97:969-974. doi:; 10.1016/j.biopha.2017.11.037. [Epub ahead of print] PubMed PMID: 29136775.; ; ; 8: Mugwanya KK, Baeten JM, Wyatt C, Mugo NR, Celum CL, Ronald A, Kiarie J,; Katabira E, Heffron R; Partners PrEP Study and Partners Demonstration Project; Teams. Frequency of monitoring kidney function in HIV-uninfected persons using; daily oral tenofovir disoproxil fumarate pre-exposure prophylaxis. J Acquir; Immune Defic Syndr. 2017 Nov 6. doi: 10.1097/QAI.0000000000001575. [Epub ahead of; print] PubMed PMID: 29135656.; ; ; 9: Robinson JA, Marzinke MA, Fuchs EJ, Bakshi RP, Spiegel HML, Coleman JS, Rohan ; LC, Hendrix CW. Comparison Of The Pharmacokinetics And Pharmacodynamics Of; Single-Dose Tenofovir Vaginal Film And Gel Formulation (Fame-05). J Acquir Immune; Defic Syndr. 2017 Nov 7. doi: 10.1097/QAI.0000000000001587. [Epub ahead of print]; PubMed PMID: 29135651.; ; ; 10: Carballo-Diéguez A, Giguere R, Dolezal C, Leu CS, Balán IC, Brown W 3rd, Rael; C, Richardson BA, Piper JM, Bekker LG, Chariyalertsak S, Chitwarakorn A, Gonzales; P, Holtz TH, Liu A, Mayer KH, Zorrilla CD, Lama JR, McGowan I, Cranston RD;; MTN-017 Protocol Team. Preference of Oral Tenofovir Disoproxil; Fumarate/Emtricitabine Versus Rectal Tenofovir Reduced-Glycerin 1% Gel Regimens; for HIV Prevention Among Cisgender Men and Transgender Women Who Engage in; Receptive Anal Intercourse with Men. AIDS Behav. 2017 Nov 8. doi:; 10.1007/s10461-017-1969-1. [Epub ahead of print] PubMed PMID: 29119473.
• PubChem Compound: 464205
• Last Modified: Nov 11 2021